
Physicochemical Properties of Sofosbuvir
Impurity N: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Sofosbuvir impurity N
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sofosbuvir, a cornerstone in the treatment of chronic Hepatitis C, is a nucleotide analog

inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. The purity of

the active pharmaceutical ingredient (API) is critical to its safety and efficacy. During the

synthesis and storage of Sofosbuvir, various impurities can emerge. This technical guide

focuses on Sofosbuvir impurity N, a known diastereoisomer of Sofosbuvir. Understanding the

physicochemical properties of such impurities is paramount for the development of robust

analytical methods for their detection and quantification, as well as for ensuring the overall

quality of the drug product.

This document provides a summary of the known physicochemical properties of Sofosbuvir
impurity N and outlines detailed experimental protocols for the determination of key

parameters for which specific data is not publicly available.
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While extensive data on every physicochemical parameter for Sofosbuvir impurity N is not

readily available in the public domain, the fundamental identifiers and some properties have

been established.

Property Value Source

Chemical Name Sofosbuvir impurity N [1][2][3]

Synonym Diastereoisomer of Sofosbuvir [1][2][3]

CAS Number 1394157-34-6 [2]

Molecular Formula C₂₀H₂₅FN₃O₉P [1][2][3]

Molecular Weight 501.40 g/mol [1][2][3]

Solubility Soluble in DMSO [4]

Storage Conditions
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[5]

Note: Data for melting point, boiling point, and pKa for Sofosbuvir Impurity N are not widely

published. The following sections provide detailed experimental protocols for determining these

properties.

Experimental Protocols for Physicochemical
Characterization
Melting Point Determination (Capillary Method)
The melting point is a crucial indicator of purity. For a crystalline solid, a sharp melting range

typically signifies high purity.

Methodology:

Sample Preparation: Ensure the Sofosbuvir impurity N sample is completely dry and finely

powdered. Introduce a small amount of the powder into a thin-walled capillary tube, sealed at

one end, to a packed height of 2-3 mm.

Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.
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Heating: Heat the sample at a controlled rate. A rapid heating rate can be used to determine

an approximate melting point, followed by a slower rate (e.g., 1-2 °C per minute) for a more

accurate measurement.

Observation: Record the temperature at which the substance first begins to melt (onset) and

the temperature at which the last solid particle disappears (completion). The range between

these two temperatures is the melting range.

Sample Preparation Melting Point Analysis

Dry Sample Powder Sample Pack Capillary Place in ApparatusTransfer Heat Sample Observe & Record ResultMelting Range Data
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Capillary Method for Melting Point Determination.

Solubility Determination (Shake-Flask Method)
Determining the solubility of an impurity in various solvents is essential for developing

purification methods and understanding its behavior in different formulations.

Methodology:

Solvent Selection: Choose a range of relevant solvents (e.g., water, ethanol, methanol,

acetonitrile, buffers at different pH values).

Equilibrium Establishment: Add an excess amount of Sofosbuvir impurity N to a known

volume of the selected solvent in a sealed container. Agitate the mixture at a constant

temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Separation: Separate the undissolved solid from the solution by centrifugation and/or

filtration.
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Concentration Analysis: Accurately determine the concentration of the dissolved impurity in

the clear supernatant using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Preparation Equilibration Analysis
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Shake-Flask Method for Solubility Determination.

pKa Determination (Potentiometric Titration)
The pKa value provides insight into the ionization behavior of a molecule at different pH levels,

which is crucial for predicting its absorption, distribution, metabolism, and excretion (ADME)

properties and for developing appropriate analytical methods.

Methodology:

Solution Preparation: Dissolve a precisely weighed amount of Sofosbuvir impurity N in a

suitable solvent (e.g., water or a co-solvent system if solubility is low).

Titration Setup: Place the solution in a thermostated vessel equipped with a calibrated pH

electrode and a magnetic stirrer.

Titration: Titrate the solution with a standardized acidic or basic titrant (e.g., 0.1 M HCl or 0.1

M NaOH). Record the pH value after each incremental addition of the titrant.

Data Analysis: Plot the pH values against the volume of titrant added. The pKa can be

determined from the midpoint of the buffer region or the inflection point of the titration curve.
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Preparation Titration Data Analysis
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Potentiometric Titration for pKa Determination.

Structural Elucidation and Purity Assessment
(Chromatographic and Spectroscopic Methods)
The structural identity of Sofosbuvir impurity N as a diastereoisomer of Sofosbuvir and its

purity can be confirmed using a combination of chromatographic and spectroscopic techniques.

Methodology:

High-Performance Liquid Chromatography (HPLC): A validated reverse-phase HPLC (RP-

HPLC) method is essential for separating Sofosbuvir from its impurities, including

diastereomers like impurity N.

Column: A C18 column is commonly used.

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g.,

phosphate buffer or formic acid in water) and an organic modifier (e.g., acetonitrile or

methanol).

Detection: UV detection at an appropriate wavelength (e.g., 260 nm).

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) coupled with liquid

chromatography (LC-MS) can confirm the molecular weight and elemental composition of

the impurity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, ¹⁹F, and ³¹P NMR spectroscopy

are powerful tools for the structural elucidation of Sofosbuvir and its impurities. Comparison
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of the NMR spectra of the impurity with that of the Sofosbuvir reference standard can confirm

the diastereomeric relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sofosbuvir-impurity-n-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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